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Compound of Interest

Compound Name:
6-(trifluoromethyl)quinoline-2-

carboxylic Acid

Cat. No.: B1588873 Get Quote

Technical Support Center: 6-
(Trifluoromethyl)quinoline-2-carboxylic Acid
Welcome to the technical support guide for 6-(trifluoromethyl)quinoline-2-carboxylic acid
(CAS No. 849818-58-2). This document is designed for researchers, scientists, and drug

development professionals to provide essential safety information, handling protocols, and

troubleshooting advice for common experimental challenges. As a key building block in

medicinal chemistry, particularly for developing kinase inhibitors and antimicrobial agents, its

safe and effective use is paramount. This guide synthesizes Material Safety Data Sheet

(MSDS) information with practical, field-proven insights to ensure both safety and experimental

success.

Section 1: Material Safety Data Sheet (MSDS) at a
Glance
A comprehensive understanding of a compound's properties is the foundation of laboratory

safety. Below is a summary of the key physical, chemical, and hazard information for 6-
(trifluoromethyl)quinoline-2-carboxylic acid.
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Property Value Source(s)

Chemical Formula C₁₁H₆F₃NO₂

Molecular Weight ~241.17 g/mol [1]

CAS Number 849818-58-2

Appearance
Typically a white to off-white

crystalline powder.
[2]

Storage Conditions

Store at 2-8°C, under nitrogen,

protected from light and

moisture.[3]

Boiling Point 347.7 ± 37.0 °C (Predicted) [3]

Density 1.481 ± 0.06 g/cm³ (Predicted) [3]

pKa 4.14 ± 0.43 (Predicted) [3]

Purity
Typically available at 95-99%

purity.
[3]

Section 2: Frequently Asked Questions (FAQs) -
Safe Handling & Storage
This section addresses common questions regarding the day-to-day handling, storage, and

disposal of 6-(trifluoromethyl)quinoline-2-carboxylic acid.

Q1: What are the primary hazards associated with this compound?

A: Based on data for structurally similar quinoline derivatives, 6-(trifluoromethyl)quinoline-2-
carboxylic acid should be handled as a hazardous substance. Primary hazards include:

Skin Irritation: Causes skin irritation.[4][5][6]

Serious Eye Irritation: Causes serious eye irritation.[4][5][6]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust.[4][5][6]
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Harmful if Swallowed: Oral toxicity is a concern with related compounds.[5][6]

It is crucial to consult the specific Safety Data Sheet (SDS) provided by your supplier for the

most accurate and detailed hazard information.

Q2: What Personal Protective Equipment (PPE) is mandatory when working with this

compound?

A: A multi-layered PPE approach is essential to minimize exposure. The selection of PPE is

contingent on the scale and nature of the experiment. Always handle this compound inside a

certified chemical fume hood.

Eye Protection: Tightly fitting safety goggles or a face shield are required to protect against

splashes and fine dust.[5][7] Standard safety glasses with side shields are insufficient.

Hand Protection: Use chemical-resistant gloves, such as butyl rubber or Viton.[7] Always

inspect gloves for tears or punctures before use and practice proper glove removal

techniques to avoid contaminating your skin.[5]

Body Protection: A full-sleeved lab coat is the minimum requirement. For larger quantities or

tasks with a high risk of dust generation, a complete chemical-resistant suit is recommended.

[5][7] Ensure no skin is exposed.

Respiratory Protection: If working outside of a fume hood (not recommended) or during a

large spill cleanup, a NIOSH-approved respirator with cartridges appropriate for organic

vapors and particulates (type ABEK or P95/P1) is necessary.[5][7]
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Diagram 1: PPE Selection Workflow
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Caption: A workflow for selecting appropriate PPE.

Q3: What are the correct storage and disposal procedures?

A:

Storage: The compound is sensitive to light and moisture. Store containers in a cool (2-8°C),

dry, and well-ventilated place, preferably under an inert nitrogen atmosphere.[3][4] Keep the

container tightly closed.[4]
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Disposal: Dispose of the compound and any contaminated materials as hazardous chemical

waste.[4] Follow all local, state, and federal regulations. Do not dispose of it down the drain.

[5]

Section 3: Troubleshooting Guide - Common
Experimental Issues
Even with careful planning, experimental challenges can arise. This section provides solutions

to potential issues encountered when using 6-(trifluoromethyl)quinoline-2-carboxylic acid.

Q1: I'm having trouble dissolving the compound. What solvents should I use?

A: As a carboxylic acid with a rigid heterocyclic core, its solubility can be limited in non-polar

solvents.

Initial Approach: Start with common polar aprotic solvents used in synthesis, such as

Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF). For purification or analysis,

methanol or ethanol may be effective.

For Reaction: The choice of solvent is highly dependent on the subsequent reaction

chemistry. For reactions like amide couplings, aprotic polar solvents (DMF, NMP, DMSO) are

standard. For other transformations, solvents like THF or Dioxane might be suitable,

although solubility may be lower.

Aqueous Solubility: The compound is a carboxylic acid and will exhibit poor solubility in

neutral or acidic water.[8] However, its solubility will dramatically increase in basic aqueous

solutions (e.g., dilute NaOH, NaHCO₃, or K₂CO₃) due to the formation of the corresponding

carboxylate salt. This property is often exploited for workup and extraction procedures to

separate it from neutral or basic organic compounds.

Causality: The trifluoromethyl group is strongly electron-withdrawing, which increases the

acidity of the carboxylic acid proton (predicted pKa ~4.14) compared to a simple benzoic

acid, facilitating its deprotonation and dissolution in base.[3]

Q2: My reaction is not proceeding to completion. What should I consider?
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A: Assuming correct stoichiometry and reagent purity, several factors related to this specific

compound can affect reaction outcomes.

Reagent Activation (for Amide Coupling): Carboxylic acids require activation to react with

amines. If standard coupling reagents (e.g., HATU, HOBt/EDC) are failing, consider the

following:

Acid Chloride Formation: A more robust activation method is to convert the carboxylic acid

to an acid chloride using reagents like oxalyl chloride or thionyl chloride in an inert solvent

(e.g., DCM with a catalytic amount of DMF). The resulting acid chloride is highly reactive

and should be used immediately.

Moisture Contamination: This compound should be stored in a desiccator to prevent

moisture absorption. Trace water can quench activating agents or hydrolyze

intermediates. Ensure all reagents and solvents are anhydrous.

Steric Hindrance: The quinoline ring system can present some steric bulk around the

carboxylic acid. Ensure your reaction conditions (temperature, time) are sufficient to

overcome this. It may require longer reaction times or elevated temperatures compared to

simpler aromatic carboxylic acids.

Purity of Starting Material: Verify the purity of your 6-(trifluoromethyl)quinoline-2-
carboxylic acid via NMR or LC-MS. Impurities from its synthesis could inhibit your reaction.

Purity is often reported as 95% or higher by suppliers.[3]

Section 4: Emergency Procedures
Accidents can happen despite the best precautions. Acting quickly and correctly is critical.

Q1: What is the first aid procedure for accidental exposure?

A: Immediate action is required. Always have an emergency plan and ensure safety showers

and eyewash stations are accessible.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing.[4][9][10] If irritation persists after

washing, seek immediate medical attention.[4][11]
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Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[4][9][10] Remove contact lenses if present and easy to do.[4] Seek

immediate medical attention.[4][9]

Inhalation: Move the person to fresh air.[4][5][11] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.[4][11] Seek immediate medical attention.[4]

[5]

Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water and drink plenty of water

afterwards.[4] Call a poison control center or doctor immediately for advice.[9][12]

Diagram 2: First Aid for Exposure
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Remove contaminated clothing.
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Caption: Logical flow for first aid response to exposure.

Q2: How should I handle a spill of the solid powder?

A: For small spills, trained laboratory personnel can manage the cleanup. For large spills,

evacuate the area and contact your institution's Environmental Health & Safety (EHS)

department.[9]
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Diagram 3: Emergency Spill Response (Solid)
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Caption: Step-by-step workflow for solid spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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